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Compound of Interest

Compound Name: TCS 2314

Cat. No.: B15603953 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent, research-grade compounds like TCS 2314. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a safe and efficient research environment.

Compound Information:

Property Value Source

Chemical Name

1-[[(3S)-4-[2-[4-[[[(2-

Methylphenyl)amino]carbonyl]a

mino]phenyl]acety]l-3-

morpholinyl]carbonyl]-4-

piperidinediacetic acid

[1]

Molecular Weight 522.59 g/mol [1]

Formula C28H34N4O6 [1]

Purity ≥98% (HPLC) [1]

CAS Number 317353-73-4 [1]

Solubility
Soluble to 100 mM in DMSO

and to 50 mM in ethanol

Storage Store at room temperature. [1]
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Personal Protective Equipment (PPE)
When handling TCS 2314, appropriate personal protective equipment is mandatory to prevent

exposure. As a standard practice for all laboratory chemicals, the following PPE should be

worn:

PPE Category Specific Requirements

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for integrity before

use.

Body Protection

A laboratory coat must be worn. For procedures

with a higher risk of exposure, consider

additional protective clothing.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved

respirator is recommended.

Operational Plan: Safe Handling Workflow
A systematic approach is crucial for minimizing risks associated with handling TCS 2314. The

following workflow diagram outlines the key steps from preparation to disposal.
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Emergency Procedures: First Aid
In the event of accidental exposure to TCS 2314, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Proper disposal of TCS 2314 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: All materials contaminated with TCS 2314, including unused

compound, solutions, and disposable labware, should be treated as hazardous chemical

waste.

Segregation: Keep TCS 2314 waste separate from other laboratory waste streams. Use

clearly labeled, sealed containers.

Disposal: Dispose of all chemical waste through your institution's designated hazardous

waste management program. Do not dispose of down the drain or in regular trash. Follow all
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local, state, and federal regulations for hazardous waste disposal.

Disclaimer: This information is intended as a guide for trained professionals and is based on

general laboratory safety principles. Always consult the specific Safety Data Sheet (SDS)

provided by the supplier for comprehensive safety and handling information. A safety data

sheet for TCS 2314 is available for download from suppliers such as Tocris Bioscience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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